![molecular formula C13H11BrO2S B1310668 1-Bromo-4-[(phenylsulfonyl)methyl]benzene CAS No. 91110-68-8](/img/structure/B1310668.png)
1-Bromo-4-[(phenylsulfonyl)methyl]benzene
Overview
Description
1-Bromo-4-[(phenylsulfonyl)methyl]benzene is a synthetic compound that has been used in a variety of scientific research applications. It is a benzene-based compound that contains a bromo substituent and a phenylsulfonylmethyl group. This compound has been studied for its biochemical and physiological effects, its synthesis method, and its mechanism of action.
Scientific Research Applications
- Synthesis of Novel Compounds
- Scientific Field : Organic Chemistry
- Application Summary : This compound is used in the synthesis of novel compounds, which include an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety . These novel compounds belong to N-acyl-α-amino acids, 4H-1,3-oxazol-5-ones, 2-acylamino ketones, and 1,3-oxazoles chemotypes .
- Methods of Application : The synthesized compounds were characterized through elemental analysis, MS, NMR, UV/VIS, and FTIR spectroscopic techniques . Their purities were verified by reversed-phase HPLC .
- Results or Outcomes : The results of antimicrobial activity, antioxidant effect, and toxicity assays, as well as of in silico analysis revealed a promising potential of N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine and 2-{4-[(4-bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one for developing novel antimicrobial agents to fight Gram-positive pathogens, particularly Enterococcus faecium biofilm-associated infections .
- Base-Controlled Divergent Synthesis of Vinyl Sulfones
- Scientific Field : Organic Chemistry
- Application Summary : This compound is used in a base-controlled divergent synthesis of vinyl sulfones from (benzylsulfonyl)benzenes and paraformaldehyde . This method provides a new approach to the synthesis of vinyl sulfones, which are important building blocks in organic synthesis .
- Methods of Application : The reactions were carried out under an atmosphere of argon or air. The reaction vessel was charged with paraformaldehyde, Et3N or pyridine, (benzylsulfonyl)benzene, and DMF. The sealed reaction vessel was stirred at 120-140°C for 18 hours .
- Results or Outcomes : After cooling to room temperature, the reaction was diluted with ethyl acetate. The residue was purified by column chromatography on silica gel to yield the desired product .
- Base-Controlled Divergent Synthesis of Vinyl Sulfones
- Scientific Field : Organic Chemistry
- Application Summary : This compound is used in a base-controlled divergent synthesis of vinyl sulfones from (benzylsulfonyl)benzenes and paraformaldehyde . This method provides a new approach to the synthesis of vinyl sulfones, which are important building blocks in organic synthesis .
- Methods of Application : The reactions were carried out under an atmosphere of argon or air. The reaction vessel was charged with paraformaldehyde, Et3N or pyridine, (benzylsulfonyl)benzene, and DMF. The sealed reaction vessel was stirred at 120-140°C for 18 hours .
- Results or Outcomes : After cooling to room temperature, the reaction was diluted with ethyl acetate. The residue was purified by column chromatography on silica gel to yield the desired product .
properties
IUPAC Name |
1-(benzenesulfonylmethyl)-4-bromobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrO2S/c14-12-8-6-11(7-9-12)10-17(15,16)13-4-2-1-3-5-13/h1-9H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYYBPFPURCUQAC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80459234 |
Source
|
| Record name | SBB054228 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80459234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-[(phenylsulfonyl)methyl]benzene | |
CAS RN |
91110-68-8 |
Source
|
| Record name | SBB054228 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80459234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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